[3-(Pyridin-2-YL)-1H-1,2,4-triazol-5-YL]methanamine hydrochloride

• IUPAC Name: (3-pyridin-2-yl-1H-1,2,4-triazol-5-yl)methanamine;hydrochloride
• InChI: InChI=1S/C8H9N5.ClH/c9-5-7-11-8(13-12-7)6-3-1-2-4-10-6;/h1-4H,5,9H2,(H,11,12,13);1H
• InChI Key: TVOIRKURXWAVDZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NNC(=N2)CN.Cl
• Molecular Formula: C8H10ClN5
• Molecular Weight: 211.65 g/mol
• CAS RN: 1909317-03-8

Description

“[3-(Pyridin-2-YL)-1H-1,2,4-triazol-5-YL]methanamine hydrochloride” is an organic molecule that exhibits rich photophysical behavior. It shows excitation-dependent fluorescence and phosphorescence under ambient conditions in both blended films and the crystalline phase.

Molecular Structure Analysis

The molecular structure of this compound is complex, comprising an extended polycyclic nitrogen-rich moiety (TT), strongly rigidified by π–π stacking interactions and short C–H⋯N hydrogen bonds, and a fragment (Py) having partial conformational freedom.

Scientific Research Applications

Anti-Fibrosis Activity

In a screening study, some derivatives of this compound displayed better anti-fibrosis activity than Pirfenidone (PFD), Bipy55′DC, and 24PDC on HSC-T6 cells. Anti-fibrotic agents are essential for managing fibrotic diseases, and this compound’s potential warrants further investigation.

Oxygen-Free Csp3-H Oxidation

Efficient synthesis of pyridin-2-yl-methanones has been demonstrated via the direct oxidation of Csp3-H with water, catalyzed by copper. This method provides a straightforward route to these valuable intermediates. Pyridin-2-yl-methanones find applications in medicinal chemistry and materials science.

Biomedical Applications

The compound’s structural motifs, such as the pyridine and triazole rings, have been used in a wide range of biological targets. Researchers explore their potential as building blocks for novel drug candidates, imaging agents, and bioactive molecules. These applications span areas like cancer therapy, antimicrobial agents, and neuropharmacology.